Cas no 1261894-52-3 (2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid)

• Product Name: 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid
• CAS No: 1261894-52-3
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• MDL: MFCD18323217
• CID: 5207141
• Update Time: 2025-05-21

2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-[[(1,1-dimethylethyl)amino]sulfonyl]-4-methoxy-
• 2-[4-(Tert-butylsulfamoyl)phenyl]-5-methoxybenzoic acid

• MDL： MFCD18323217
• Inchi： 1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-8-5-12(6-9-14)15-10-7-13(24-4)11-16(15)17(20)21/h5-11,19H,1-4H3,(H,20,21)
• InChI Key： HDOOBRFSFRNNAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CC=2C(=O)O)OC)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 555
• XLogP3: 3
• Topological Polar Surface Area: 101

Additional information on 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid

Comprehensive Overview of 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid (CAS No. 1261894-52-3)

2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid (CAS No. 1261894-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its sulfamoyl and methoxybenzoic acid functional groups, is often explored for its role in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly interested in its synthetic pathways, physicochemical properties, and bioactivity profiles, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid features a tert-butyl group attached to a sulfonamide moiety, which enhances its stability and lipophilicity. This attribute is critical for improving drug bioavailability and target binding affinity, topics frequently searched by professionals in the field. Recent trends in AI-driven drug discovery have also highlighted the importance of such compounds, as computational models predict their interactions with biological targets more efficiently. The methoxy substituent further contributes to its electronic properties, influencing its reactivity and solubility—key factors in formulation development.

In the context of green chemistry and sustainable synthesis, 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid has been investigated for its potential to reduce environmental impact. Modern laboratories prioritize atom-efficient reactions and catalytic processes to synthesize such compounds, aligning with global demands for eco-friendly practices. Searches for alternative synthetic routes and scalable production methods reflect the industry's focus on cost-effectiveness and sustainability, further elevating the relevance of this molecule.

From an analytical perspective, advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid. These methods ensure high purity and accurate identification, addressing common queries about quality control and compound verification. The compound's stability under various conditions is another area of interest, particularly for storage and transportation in industrial settings.

Emerging applications of 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid include its exploration in personalized medicine and biomarker research. With the rise of precision healthcare, scientists are examining how structural analogs of this compound could tailor treatments to individual genetic profiles. Additionally, its potential role in anti-inflammatory and metabolic disorder therapies has sparked discussions in academic forums and patent filings, underscoring its versatility.

In summary, 2-(4-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid (CAS No. 1261894-52-3) represents a multifaceted compound with broad implications for pharmaceutical innovation and chemical research. Its integration into cutting-edge technologies and alignment with industry trends ensure its continued relevance in scientific discourse. As research progresses, this compound is poised to contribute significantly to advancements in drug design and therapeutic solutions.